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Compound of Interest

Compound Name: Gentamicin B1

Cat. No.: B1230207

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties and
stability of Gentamicin B1, a significant component of the gentamicin antibiotic complex. A
thorough understanding of these characteristics is essential for its handling, formulation, and
the development of robust analytical methods.

Core Chemical Properties

Gentamicin B1 is an aminoglycoside antibiotic, a class of compounds known for their
bactericidal activity against a wide range of bacteria.[1][2] Its structure, like other gentamicins,
is based on a 2-deoxystreptamine moiety linked to two sugar units.[3]

Table 1: Summary of Gentamicin B1 Chemical Properties
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Property Value Source(s)

(2R,3S,4S,5R,6S)-2-[(1R)-1-
aminoethyl]-6-
[(1R,2R,3S,4R,6S)-4,6-
diamino-3-[(2R,3R,4R,5R)-3,5-
IUPAC Name _ [4]
dihydroxy-5-methyl-4-
(methylamino)oxan-2-yljoxy-2-

hydroxycyclohexyl]loxyoxane-

3,4,5-triol
CAS Number 36889-16-4 [1][4][5]
Molecular Formula C20H40N4010 (114151617181
Molecular Weight 496.55 g/mol [L11I51617]
Appearance White to Pale Yellow Solid [1][2]

Slightly soluble in Methanol
and Water.[1][2] The

Solubility gentamicin complex is freely
soluble in water but practically

insoluble in ethanol.[9]

Predicted pKa 12.96 + 0.70 [1][10]
Predicted XLogP3-AA -5.8 [4]
Hydrogen Bond Donor Count 10 [4]

Stability Profile

The stability of gentamicin is a critical factor for ensuring its therapeutic efficacy and safety.[11]
Degradation can lead to reduced potency and the formation of potentially harmful byproducts.
[11] Gentamicin B1's stability is influenced by several factors, including pH, temperature, light,
and humidity.

2.1 pH Stability The stability of gentamicin is highly dependent on pH. The optimal pH range for
gentamicin stability in liquid solutions is between 4.5 and 7.0.[11] In more acidic or alkaline
environments, it undergoes hydrolysis, leading to the formation of degradation products.[11] A
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stability study of gentamicin sulfate injections showed that while the pH of all samples
decreased slightly over a six-month period, they remained within the acceptable USP range.
[12]

2.2 Temperature Stability Gentamicin is sensitive to heat.[11] Extreme heat can cause chemical
reactions that break down the molecule, reducing its effectiveness.[11] Conversely, extremely
low temperatures can decrease its solubility.[11] The recommended storage temperature for
gentamicin is refrigerated, between 2°C and 8°C, to prevent degradation.[11] However, some
solutions have been shown to be stable at room temperature (~25°C).[13][14] A study on
gentamicin-coated implants showed that storage at 60°C led to a small but significant reduction
in the level of the C2 congener when combined with PLGA, indicating that the formulation can
impact thermal stability.[15]

2.3 Photostability Exposure to light, particularly ultraviolet (UV) rays, can trigger photochemical
reactions that degrade gentamicin.[11] This degradation occurs as the molecule absorbs
energy, which can lead to the breaking of chemical bonds.[11] One study demonstrated that
when gentamicin was exposed to UV light at 243 nm for 30 minutes, a significant degradation
of 42.14% was observed.[16][17] Therefore, gentamicin and its preparations should be
protected from light.[11]

2.4 Humidity and Oxidative Stability Gentamicin sulfate is described as hygroscopic and can
undergo gradual degradation upon exposure to humid atmospheres, a process that is
accelerated at higher temperatures.[15] Powdered forms are particularly susceptible to
moisture-induced degradation.[11] Storage of gentamicin-coated rods at 75% relative humidity
resulted in small decreases in the level of the C2 congener.[15] Additionally, the molecule is
susceptible to oxidative degradation.[17]

Degradation Pathways

The primary degradation pathway for gentamicin under hydrolytic stress (acidic or alkaline
conditions) is the cleavage of the glycosidic bonds. This results in the formation of gentamines,
which are the 2-deoxystreptamine core with one of the sugar moieties removed.[18] For
example, electrochemical degradation of gentamicin has been shown to proceed via the loss of
a pyran moiety.[19] Forced degradation studies have identified known gentamines C1, Cla,
and C2 as major degradants.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Gentamicin B1: A Technical Guide to Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230207#gentamicin-b1-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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